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Compound of Interest

Compound Name: NITD008

Cat. No.: B609585 Get Quote

For researchers, scientists, and drug development professionals engaged in cutting-edge

antiviral research, the proper handling and disposal of investigational compounds like NITD008
is a critical component of laboratory safety and environmental responsibility. While a specific

Safety Data Sheet (SDS) for NITD008 is not readily available in the public domain, its

classification as a toxic adenosine analog necessitates a cautious and informed approach to its

waste management. This guide provides essential safety information and step-by-step disposal

procedures based on the compound's known characteristics and general best practices for

hazardous chemical waste.

Crucially, this information is intended as a guide and should not supersede local, state, and

federal regulations. Always consult with your institution's Environmental Health and Safety

(EHS) department for specific protocols and compliance requirements before handling or

disposing of NITD008.

Hazard Profile and Safety Precautions
NITD008 is an antiviral adenosine analog that has demonstrated broad-spectrum activity

against various flaviviruses. However, it has also been reported to exhibit toxicity in pre-clinical

animal studies.[1] Due to the limited availability of a comprehensive public safety profile, it is

prudent to handle NITD008 with a high degree of caution, treating it as a potentially toxic

substance.

Key Safety Precautions:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves (such as butyl rubber gloves when working

with DMSO solutions) when handling NITD008.[2]

Ventilation: All work with solid NITD008 or its solutions should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to prevent inhalation of dust

or aerosols.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

exposure, flush the affected area with copious amounts of water for at least 15 minutes and

seek immediate medical attention.

Storage: Store NITD008 in a tightly sealed, clearly labeled container in a cool, dry, and well-

ventilated area, away from incompatible materials like strong oxidizing agents. The

recommended storage temperature is -20°C.[3]

Quantitative Data Summary
The following tables summarize key quantitative data for NITD008 based on available research

and supplier information.

Table 1: Physicochemical Properties of NITD008

Property Value Reference

Molecular Weight 290.27 g/mol [3]

Formula C₁₃H₁₄N₄O₄ [3]

CAS Number 1044589-82-3 [3]

Purity ≥97% (HPLC) [3]

Solubility Soluble to 20 mM in DMSO

Storage Temperature -20°C [3]

Table 2: In Vitro Efficacy of NITD008
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Virus Cell Line EC₅₀ Reference

Dengue Virus (DENV-

2)
Vero 0.64 µM [4]

Hepatitis C Virus

(HCV)
Replicon 0.11 µM [3]

Zika Virus (ZIKV) Vero Not specified [5]

Step-by-Step Disposal Procedures
The proper disposal of NITD008 requires the segregation of waste streams and adherence to

hazardous waste regulations.

1. Solid NITD008 Waste:

Collection: Collect any unused or expired solid NITD008 in its original container or a

compatible, well-sealed, and clearly labeled hazardous waste container.

Labeling: Label the container as "Hazardous Waste" and include the full chemical name

("NITD008" or its IUPAC name), the quantity of waste, and the date.

Storage: Store the sealed container in a designated satellite accumulation area within the

laboratory, away from general lab traffic, until it can be collected by your institution's EHS

department.

Disposal: Do not dispose of solid NITD008 in the regular trash. Arrange for pickup and

disposal by your institution's hazardous waste management service.

2. Liquid NITD008 Waste (including DMSO solutions):

Collection: Collect all solutions containing NITD008 in a designated, leak-proof, and

chemically compatible container. Given that DMSO is a common solvent, ensure the

container is appropriate for organic solvent waste.[2]

Labeling: Clearly label the container as "Hazardous Waste: NITD008 in DMSO" (or other

solvent). List the approximate concentration of NITD008 and the volume of the solution.
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Prohibition of Drain Disposal:Do not pour any solutions containing NITD008 down the drain.

Disposal: Solutions of NITD008 in combustible solvents like DMSO should be disposed of

via chemical incineration.[6] Contact your EHS department to arrange for the proper disposal

of this liquid waste stream.

3. Contaminated Labware and PPE:

Segregation: All disposable items that have come into contact with NITD008, such as pipette

tips, centrifuge tubes, gloves, and bench paper, should be considered hazardous waste.

Collection: Collect these contaminated materials in a designated, leak-proof container lined

with a heavy-duty plastic bag.

Labeling: Label the container as "Hazardous Waste: NITD008 Contaminated Materials."

Disposal: Arrange for the disposal of this solid waste through your institution's EHS

department. Do not dispose of these materials in the regular or biohazardous waste streams

unless specifically instructed to do so after decontamination by your EHS office.

Experimental Protocols Cited
The following experimental methodologies have been described in the context of NITD008
research:

In Vitro Antiviral Activity Assay: The antiviral activity of NITD008 is often determined using a

viral titer reduction assay. This typically involves infecting a suitable cell line (e.g., Vero cells)

with the virus of interest in the presence of varying concentrations of NITD008. After an

incubation period, the viral titer is quantified, and the EC₅₀ (the concentration required to

inhibit 50% of the viral titer) is calculated.

In Vivo Efficacy Studies in Mouse Models: The in vivo efficacy of NITD008 has been

evaluated in mouse models of viral infection (e.g., A129 mice for Zika and Dengue viruses).

[7] These studies typically involve infecting the mice with the virus and then administering

NITD008, often orally. Key parameters measured include viremia (virus levels in the blood),

cytokine levels, and survival rates.
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Cytotoxicity Assays: To assess the toxicity of NITD008 to host cells, cytotoxicity assays are

performed. This involves incubating cell lines with various concentrations of the compound

and then measuring cell viability using methods such as the MTT assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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